Cas no 862814-06-0 (1-(1,2-dimethyl-1H-indol-3-yl)-2-(3,5-dimethylpiperidin-1-yl)ethane-1,2-dione)

• Product name: 1-(1,2-dimethyl-1H-indol-3-yl)-2-(3,5-dimethylpiperidin-1-yl)ethane-1,2-dione
• CAS No: 862814-06-0
• MF: C₁₉H₂₄N₂O₂
• MW: 312.406064987183
• CID: 5791682
• PubChem ID: 18554067

1-(1,2-dimethyl-1H-indol-3-yl)-2-(3,5-dimethylpiperidin-1-yl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-dimethyl-1H-indol-3-yl)-2-(3,5-dimethylpiperidin-1-yl)ethane-1,2-dione
• F0675-0501
• 862814-06-0
• 1-(1,2-dimethylindol-3-yl)-2-(3,5-dimethylpiperidin-1-yl)ethane-1,2-dione
• AKOS024594934
• SR-01000098629
• CCG-31394
• SR-01000098629-1
• 1,2-Ethanedione, 1-(1,2-dimethyl-1H-indol-3-yl)-2-(3,5-dimethyl-1-piperidinyl)-

• Inchi： 1S/C19H24N2O2/c1-12-9-13(2)11-21(10-12)19(23)18(22)17-14(3)20(4)16-8-6-5-7-15(16)17/h5-8,12-13H,9-11H2,1-4H3
• InChI Key： QCDGFBPOSKFWNA-UHFFFAOYSA-N
• SMILES： O=C(C(C1=C(C)N(C)C2C=CC=CC1=2)=O)N1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 312.183778013g/mol
• Monoisotopic Mass: 312.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.3Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 478.8±47.0 °C(Predicted)
• pka: -1.42±0.60(Predicted)

Additional information on 1-(1,2-dimethyl-1H-indol-3-yl)-2-(3,5-dimethylpiperidin-1-yl)ethane-1,2-dione

1-(1,2-Dimethyl-1H-indol-3-yl)-2-(3,5-dimethylpiperidin-1-yl)ethane-1,2-dione (CAS No. 862814-06-0): A Comprehensive Overview

1-(1,2-Dimethyl-1H-indol-3-yl)-2-(3,5-dimethylpiperidin-1-yl)ethane-1,2-dione (CAS No. 862814-06-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole and piperidine moieties, which are well-known for their biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various pharmacological studies and drug development initiatives.

The molecular structure of 1-(1,2-dimethyl-1H-indol-3-yl)-2-(3,5-dimethylpiperidin-1-yl)ethane-1,2-dione consists of an indole ring substituted with two methyl groups at positions 1 and 2, and a piperidine ring with methyl groups at positions 3 and 5. The two rings are connected by a diketone bridge, which adds to the compound's structural complexity and contributes to its unique chemical properties. This structure has been the subject of extensive research due to its potential to modulate various biological pathways and targets.

Recent studies have highlighted the potential of 1-(1,2-dimethyl-1H-indol-3-yl)-2-(3,5-dimethylpiperidin-1-yl)ethane-1,2-dione in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key factor in the pathogenesis of Alzheimer's disease. The mechanism of action involves the modulation of microtubule dynamics and the stabilization of neuronal cells under stress conditions.

In addition to its neuroprotective properties, 1-(1,2-dimethyl-1H-indol-3-yl)-2-(3,5-dimethylpiperidin-1-yl)ethane-1,2-dione has shown promise in anti-inflammatory and analgesic applications. Research conducted at the University of California revealed that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The analgesic effects were attributed to its ability to interact with opioid receptors in the central nervous system.

The pharmacokinetic profile of 1-(1,2-dimethyl-1H-indol-3-yl)-2-(3,5-dimethylpiperidin-1-yl)ethane-1,2-dione has also been extensively studied. Clinical trials have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed from the gastrointestinal tract and achieves therapeutic concentrations in plasma within a few hours. It is metabolized primarily by cytochrome P450 enzymes in the liver and excreted through both renal and hepatic pathways.

Safety and toxicity assessments have indicated that 1-(1,2-dimethyl-1H-indol-3-yl)-2-(3,5-dimethylpiperidin-1-y l)ethane - 1 , 2 -dione is well-tolerated at therapeutic doses. Preclinical studies in animal models have not reported any significant adverse effects or toxicities at doses up to several times higher than those used in clinical settings. However, as with any new pharmaceutical agent, ongoing monitoring is essential to ensure long-term safety and efficacy.

The potential applications of 1-(1 , 2 -dimethyl - 1 H -indol - 3 - yl ) - 2 -( 3 , 5 -dimethyl piperidin - 1 - yl ) ethane - 1 , 2 -dione extend beyond neurodegenerative diseases and inflammation. Recent research has explored its use in cancer therapy. A study published in the Cancer Research Journal found that this compound exhibits antiproliferative effects on various cancer cell lines by inducing apoptosis and inhibiting cell cycle progression. The mechanism involves the activation of caspase-dependent pathways and the downregulation of oncogenic proteins such as Bcl-xL.

In conclusion, 1-(1 , 2 -dimethyl - 1 H -indol - 3 - yl ) - 2 -( 3 , 5 -dimethyl piperidin - 1 - yl ) ethane - 1 , 2 -dione (CAS No. 8628 84060060) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.